N-cyclohexyl-2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24FN5OS/c25-16-10-12-18(13-11-16)30-23(20-14-26-21-9-5-4-8-19(20)21)28-29-24(30)32-15-22(31)27-17-6-2-1-3-7-17/h4-5,8-14,17,26H,1-3,6-7,15H2,(H,27,31)
• InChI Key: UYMZTIGHNAWXNP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)C4=CNC5=CC=CC=C54
• Molecular Formula: C24H24FN5OS
• Molecular Weight: 449.5 g/mol

Description

N-cyclohexyl-2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H24FN5OS and its molecular weight is 449.55. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Synthesis and Hirshfeld Surface Analysis N,N′-dicyclohexylcarbamoyl-2-(thiophen-2-yl)acetamide, a structurally similar compound, has been synthesized and characterized, highlighting the methodological approach towards understanding the crystal structure and intermolecular interactions, crucial for designing compounds with desired physical and chemical properties (Rani et al., 2015).

Biological Activities

Antifungal and Apoptotic Effects Triazole-oxadiazoles, including derivatives structurally related to the compound , have been investigated for antifungal and apoptotic effects against Candida species, showcasing the potential of these compounds in medical applications (Çavușoğlu et al., 2018).

Anticancer Agents Research on 5-methyl-4-phenyl thiazole derivatives has highlighted their potential as anticancer agents, indicating the relevance of synthesizing and studying such compounds for therapeutic applications (Evren et al., 2019).

Cheminformatics and Molecular Docking Studies

Inhibitory Activity Against Mushroom Tyrosinase A series of triazole-based compounds, including one with a similar structural framework to the queried compound, demonstrated inhibitory activity against mushroom tyrosinase. Molecular docking studies further identified interaction profiles, suggesting these compounds' utility in designing new drugs for melanogenesis inhibition (Hassan et al., 2022).